N-(4-fluorophenyl)-2-[(4-methylquinolin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15FN2OS/c1-12-10-18(21-16-5-3-2-4-15(12)16)23-11-17(22)20-14-8-6-13(19)7-9-14/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: QMYBNTGTTISPGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2OS
• Molecular Weight: 326.4 g/mol

Description

N-(4-fluorophenyl)-2-[(4-methylquinolin-2-yl)sulfanyl]acetamide, also known as FMQA, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research.

Scientific Research Applications

Cytotoxic Activity

Some novel sulfonamide derivatives, including structures related to N-(4-fluorophenyl)-2-[(4-methylquinolin-2-yl)sulfanyl]acetamide, have been synthesized and evaluated for their cytotoxic activities against cancer cell lines. These compounds showed significant potential against breast and colon cancer cell lines, highlighting their applicability in developing anticancer therapies (Ghorab et al., 2015).

Synthesis and Chemical Properties

Research into the chemical synthesis and properties of related compounds, such as 4-aryl-2-methyl-1,2,3,4-tetrahydroisoquinolines, indicates a rich field of study in developing novel chemical entities with potential therapeutic applications. These studies include cyclization reactions and the exploration of novel synthetic pathways, providing a foundation for the synthesis of N-(4-fluorophenyl)-2-[(4-methylquinolin-2-yl)sulfanyl]acetamide and related compounds (Toda et al., 2000).

Antimicrobial and Antiviral Activities

Investigations into similar quinoline derivatives have demonstrated antimicrobial and antiviral activities, suggesting potential research applications of N-(4-fluorophenyl)-2-[(4-methylquinolin-2-yl)sulfanyl]acetamide in these areas. The synthesis and reaction studies of such compounds reveal insights into their structural properties and biological activities, underscoring the relevance of this chemical class in developing new antimicrobial agents (Al-Masoudi, 2003).

Structural and Fluorescence Studies

The structural aspects of amide-containing isoquinoline derivatives have been explored, revealing their potential in forming inclusion compounds and exhibiting fluorescence properties. Such studies provide a basis for understanding the molecular interactions and properties of N-(4-fluorophenyl)-2-[(4-methylquinolin-2-yl)sulfanyl]acetamide, particularly in the context of material science and sensor development (Karmakar et al., 2007).